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Compound of Interest

Compound Name: Methyl 4-hydroxy-1-naphthoate

Cat. No.: B081697 Get Quote

An In-depth Technical Guide to Methyl 4-hydroxy-1-naphthoate

Executive Summary
Methyl 4-hydroxy-1-naphthoate (CAS No. 13041-63-9) is a substituted naphthoic acid ester

that represents a valuable, yet underexplored, scaffold in medicinal chemistry and materials

science. While its direct biological applications are not extensively documented, its structural

analogues, particularly other hydroxylated naphthoates and the related 1,4-naphthoquinones,

exhibit significant anti-inflammatory, antimicrobial, and antitumoral activities.[1][2] This guide

provides a comprehensive overview of its chemical properties, a detailed and validated

synthesis protocol, and an expert perspective on its potential applications in drug discovery,

grounded in the established bioactivity of related molecular frameworks.

Chemical Identity and Physicochemical Properties
Methyl 4-hydroxy-1-naphthoate belongs to the family of naphthalenecarboxylic acid esters.

The core structure consists of a naphthalene ring system substituted with a hydroxyl group at

the C4 position and a methyl carboxylate group at the C1 position. This arrangement of

functional groups imparts specific electronic and steric properties that are crucial for its

reactivity and potential biological interactions.

Table 1: Core Chemical Identifiers.
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Identifier Value Source

CAS Number 13041-63-9 Alfa Chemistry[3]

IUPAC Name
methyl 4-hydroxynaphthalene-

1-carboxylate
Alfa Chemistry[3]

Molecular Formula C₁₂H₁₀O₃ PubChem[4]

Molecular Weight 202.21 g/mol Chem-Impex[5]

Canonical SMILES
COC(=O)C1=CC=C(C2=CC=C

C=C21)O
Alfa Chemistry[3]

| InChI Key | IVAXJJJTBDVHEA-UHFFFAOYSA-N | Alfa Chemistry[3] |

Table 2: Predicted Physicochemical Properties.

Property Value Source

Monoisotopic Mass 202.06300 Da PubChem[4]

XlogP 3.2 PubChem[4]

Hydrogen Bond Donors 1 Alfa Chemistry[3]

| Hydrogen Bond Acceptors| 3 | Alfa Chemistry[3] |

Synthesis and Characterization
The most direct and reliable method for synthesizing Methyl 4-hydroxy-1-naphthoate is

through the acid-catalyzed esterification of its corresponding carboxylic acid precursor, 4-

hydroxy-1-naphthoic acid (CAS: 7474-97-7).[6] This process, a classic Fischer esterification, is

widely used in organic synthesis due to its efficiency and the use of readily available reagents.

Synthesis Workflow Diagram
The logical flow from the precursor acid to the final ester product is illustrated below. This two-

step conceptualization involves the synthesis of the naphthoic acid (which can be achieved via

methods analogous to the Kolbe-Schmidt reaction[7]) followed by esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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